Cas no 89220-57-5 (1,2-Propanediol, 2-(4-fluorophenyl)-3-(1H-1,2,4-triazol-1-yl)-)

1,2-Propanediol, 2-(4-fluorophenyl)-3-(1H-1,2,4-triazol-1-yl)- structure
89220-57-5 structure
Product Name:1,2-Propanediol, 2-(4-fluorophenyl)-3-(1H-1,2,4-triazol-1-yl)-
CAS No:89220-57-5
MF:C11H12FN3O2
MW:237.230285644531
CID:608258
PubChem ID:22464443
Update Time:2025-04-19

1,2-Propanediol, 2-(4-fluorophenyl)-3-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol, 2-(4-fluorophenyl)-3-(1H-1,2,4-triazol-1-yl)-
    • 2-(4-fluorophenyl)-3-(1,2,4-triazol-1-yl)propane-1,2-diol
    • DTXSID00625813
    • 89220-57-5
    • 2-(4-Fluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propane-1,2-diol
    • SCHEMBL6151656
    • Inchi: 1S/C11H12FN3O2/c12-10-3-1-9(2-4-10)11(17,6-16)5-15-8-13-7-14-15/h1-4,7-8,16-17H,5-6H2
    • InChI Key: LSZDIPJBMBMHSU-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(CO)(CN1C=NC=N1)O

Computed Properties

  • Exact Mass: 237.09135480g/mol
  • Monoisotopic Mass: 237.09135480g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 71.2Ų
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